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Compound of Interest

Compound Name: 1-Ethoxy-3-fluorobenzene

Cat. No.: B1330356

An In-depth Technical Guide to 1-Ethoxy-3-fluorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Ethoxy-3-fluorobenzene (CAS
Number: 458-03-7), a key intermediate in the synthesis of pharmaceuticals and advanced
materials. Its unique molecular structure, featuring both an ethoxy group and a fluorine atom,
makes it a valuable building block in medicinal chemistry for enhancing biological activity and
metabolic stability.[1]

Core Properties and Identification

1-Ethoxy-3-fluorobenzene, also known as 3-fluorophenetole, is an aromatic ether. The
presence of the fluorine atom significantly influences the molecule's electronic properties,
which can be leveraged in the design of novel compounds.[1]

Table 1: Chemical and Physical Properties of 1-Ethoxy-3-fluorobenzene
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Property Value Unit Source
Identifiers

CAS Number 458-03-7 - [1]
Molecular Formula CsHoFO - [1]
Molecular Weight 140.16 g/mol [1]

InChl Key UWWCZZMOTBWUA ] 2]

B-UHFFFAOYSA-N

Physical Properties

Normal Boiling Point 435.79 K [2]

Enthalpy of
T 37.93 kJ/mol [2]
Vaporization (AvapH®)

Enthalpy of Fusion

14.40 kJ/mol [2]
(AfusH®)

McGowan's
Characteristic Volume  107.460 mi/mol [2]
(McVol)

Thermochemical

Properties

Standard Liquid
Enthalpy of

) -4269.40 kJ/mol [2]
Combustion

(AcH°liquid)

Enthalpy of Formation
at Standard -311.72 kJ/mol [2]
Conditions (AfH°gas)

Standard Gibbs Free
Energy of Formation -180.55 kJ/mol [2]
(AfG®)
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Pharmacokinetic-

related Properties

Octanol/Water
Partition Coefficient 2.224 - [2]
(logPoct/wat)

Water Solubility

-2.34 mol/Il [2]
(log10WS)

Synthesis of 1-Ethoxy-3-fluorobenzene

The primary method for synthesizing 1-Ethoxy-3-fluorobenzene is through the Williamson
ether synthesis. This well-established Sn2 reaction involves the nucleophilic substitution of a
halide by an alkoxide. In this case, the phenoxide of 3-fluorophenol reacts with an ethylating
agent.

Experimental Protocol: Williamson Ether Synthesis

This protocol outlines the synthesis of 1-Ethoxy-3-fluorobenzene from 3-fluorophenol and
iodoethane.

Materials:

3-Fluorophenol

e Potassium Carbonate (K2COs), anhydrous
e lodoethane (CHsCHe:zl)

o Acetone, anhydrous

e Hydrochloric Acid (HCI), 1 M solution

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (NazSOa)
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e Deionized water

Equipment:

e Round-bottom flask

e Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Separatory funnel

» Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine 3-fluorophenol (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

o Solvent Addition: Add anhydrous acetone to the flask to create a stirrable suspension.
o Addition of Ethylating Agent: Add iodoethane (1.5 eq) to the mixture.

e Reaction: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain
stirring for 12-24 hours. The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

o Work-up - Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the acetone using a rotary evaporator.

o Work-up - Extraction: To the resulting residue, add deionized water. Extract the aqueous
mixture with ethyl acetate (3 x volume of the aqueous layer).
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e Work-up - Washing: Combine the organic layers and wash sequentially with 1 M HCI,
deionized water, and then with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to yield the crude product.

 Purification: The crude 1-Ethoxy-3-fluorobenzene can be purified by vacuum distillation to
yield a colorless liquid.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the Williamson ether synthesis of 1-Ethoxy-3-
fluorobenzene.
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Figure 1: Williamson Ether Synthesis Workflow

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow for 1-Ethoxy-3-fluorobenzene.
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Safety and Handling

A comprehensive GHS classification for 1-Ethoxy-3-fluorobenzene is not readily available.
However, based on the safety data for similar aromatic ethers and fluorinated compounds, the
following precautions are recommended. It should be handled by trained professionals in a
well-ventilated area.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

o Handling: Avoid breathing vapors or mist. Avoid contact with skin and eyes.

e Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from heat and sources of ignition.

Applications in Research and Development

1-Ethoxy-3-fluorobenzene is a versatile intermediate with significant applications in several
areas of chemical research and development:

o Pharmaceutical Development: It serves as a crucial building block for the synthesis of
complex pharmaceutical compounds, particularly those targeting neurological disorders. The
incorporation of fluorine can enhance the metabolic stability and bioavailability of drug
candidates.[1]

» Agrochemicals: This compound is utilized in the creation of advanced pesticides and
herbicides, where the fluoro- and ethoxy- groups can contribute to the molecule's efficacy
and environmental profile.[1]

o Material Science: It is used in the formulation of specialty polymers and coatings. The
presence of the fluorobenzene moiety can enhance properties such as chemical resistance
and thermal stability.[1]

As a key intermediate, 1-Ethoxy-3-fluorobenzene enables the development of novel
fluorinated compounds, which are of increasing importance in medicinal chemistry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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